rac-3-tert-Butyl-5-(7-ethyl-2-benzofuranyl)-2-oxazolidinone

Description

Rac-3-tert-Butyl-5-(7-ethyl-2-benzofuranyl)-2-oxazolidinone is a synthetic organic compound belonging to the oxazolidinone class, known for diverse applications in medicinal chemistry, particularly as antibacterial agents. The compound features a benzofuran moiety and an oxazolidinone ring, suggesting potential biological activity. Its synthesis typically involves forming the benzofuran moiety through cyclization, introducing the oxazolidinone ring via reaction of an amino alcohol with a carbonyl compound, and substitution reactions to introduce tert-butyl and ethyl groups. Industrial production methods optimize reaction conditions using catalysts and controlled temperatures and pressures to maximize yield and purity.

This compound's biological activity is attributed to its ability to inhibit protein synthesis in bacteria by binding to the bacterial ribosome and preventing the formation of the initiation complex. Research indicates it exhibits antibacterial properties, effectively inhibiting the growth of bacterial strains such as Staphylococcus aureus, Escherichia coli, and Bacillus subtilis. Preliminary studies suggest varying levels of cytotoxicity towards different cell lines, with less toxicity to normal cells compared to certain cancer cell lines, indicating a potential selective cytotoxic effect beneficial in cancer therapy.

Similar compounds include Linezolid and Tedizolid, both oxazolidinone antibiotics. Linezolid is used to treat infections caused by Gram-positive bacteria. Tedizolid offers an improved potency and safety profile. Rac-3-tert-Butyl-5-(7-ethyl-2-benzofuranyl)-2-oxazolidinone, however, is unique due to the presence of the benzofuran moiety, potentially imparting additional biological activity or specificity compared to other oxazolidinones.

• CAS No.: 1076199-68-2
• Product Name: rac-3-tert-Butyl-5-(7-ethyl-2-benzofuranyl)-2-oxazolidinone
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol
• IUPAC Name: 3-tert-butyl-5-(7-ethyl-1-benzofuran-2-yl)-1,3-oxazolidin-2-one
• Standard InChI: InChI=1S/C17H21NO3/c1-5-11-7-6-8-12-9-13(20-15(11)12)14-10-18(16(19)21-14)17(2,3)4/h6-9,14H,5,10H2,1-4H3
• Standard InChIKey: AOVBZKJVAYVKSL-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC2=C1OC(=C2)C3CN(C(=O)O3)C(C)(C)C
• Canonical SMILES: CCC1=CC=CC2=C1OC(=C2)C3CN(C(=O)O3)C(C)(C)C
• Synonyms: rac 3-(1,1-Dimethylethyl)-5-(7-ethyl-2-benzofuranyl)-2-oxazolidinone
• PubChem Compound: 13500975
• Last Modified: Sep 15 2023